Cas no 108612-45-9 (Mizolastine)

Mizolastine Properties

Names and Identifiers

• 2-((1-(1-(4-Fluorobenzyl)-1H-benzo[d]imidazol-2-yl)piperidin-4-yl)(methyl)amino)pyrimidin-4(1H)-one
• 4(1h)-pyrimidinone,2-((1-(1-((4-fluorophenyl)methyl)-1h-benzimidazol-2-yl)-4-p
• 2-[[1-[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]methylamino]-4(1H)-pyrimidinone
• Mizolastine HCl
• 2-((1-(1-(4-Fluorobenzyl)-1H-benzo[d]imidazol-2-yl)-piperidin-4-yl)(methyl)amino)pyrimidin-4(1H)-one
• MKC 431
• Mizollen
• Zolistan
• MistaMine
• SL 850324
• Mizolastine inn
• Mizolastine (Mizollen)
• 2-[[1-[1-[(4-Fluorophenyl)methyl]benzoimidazol-2-yl]-4-piperidyl]-methyl-amino]-3H-pyrimidin-4-one
• MIZOLASTINE
• SL 85.0324
• Mizolastinum [INN-Latin]
• Mizolastina [INN-Spanish]
• C24H25FN6O
• Mistalin
• 244O1F90NA
• 2-((1-(1-(p-Fluorobenzyl)-2-benzimidazolyl)-4-piperidyl)methylamino)-4(3H)-pyrimidinone
• Mizolastina
• Mizolastinum
• Mizolen
• Zolim
• DSSTox_RID_81916
• DSSTox_CID_26801
• DSSTox_GSID_46801
• 2-((1-(1-(4-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)piperidin-4-yl)(methyl)amino)
• 2-[[1-[1-[(4-Fluorophenyl)methyl]benzoimidazol-2-yl]-4-piperidyl]-methyl-amino]-3H-pyrimid
• Mizolastine, >=99%
• FT-0628955
• SL-85.0324
• 2-[[1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]piperidin-4-yl]- methylamino]-1H-pyrimidin-6-one
• SL850324
• CHEBI:31857
• AB01566892_01
• BRD-K21884483-001-01-1
• SCHEMBL5061
• AC-634
• UNII-244O1F90NA
• Mizolastine [INN:BAN]
• CCRIS 8410
• Tox21_112663
• 2-[[1-[1-[(4-fluorophenyl)methyl]-2-benzimidazolyl]-4-piperidinyl]-methylamino]-1H-pyrimidin-6-one
• KS-1139
• NCGC00344565-04
• DTXCID3026801
• 4(1H)-Pyrimidinone, 2-((1-(1-((4-fluorophenyl)methyl)-1H-benzimidazol-2-yl)-4-piperidinyl)methylamino)-
• 2-((1-(1-(4-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)piperidin-4-yl)(methyl)amino)pyrimidin-4(3H)-one
• MLS006010068
• MIZOLASTINE [JAN]
• CS-1997
• MKC431
• HMS3713N04
• 2-[(1-{1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}piperidin-4-yl)(methyl)amino]-3,4-dihydropyrimidin-4-one
• M2756
• GTPL10102
• Mizollen (TN)
• Zolistam
• CAS-108612-45-9
• Mizolastine (JAN/INN)
• AKOS016003409
• MFCD23140913
• 108612-45-9
• (4-ETHOXY-2-OXO-2,5-DIHYDRO-PYRROL-1-YL)-ACETICACID
• D01117
• NCGC00344565-01
• SMR003965484
• HY-B0164
• MIZOLASTINE [MI]
• Q417830
• Tox21_112663_1
• 2-[[1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]piperidin-4-yl]-methylamino]-1H-pyrimidin-6-one
• CCG-220621
• 2-[[1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]piperidin-4-yl]-methyl-amino]-1H-pyrimidin-6-one
• BDBM22877
• Mizolastine [INN]
• 2-{1-[1-(4-Fluorobenzyl)-1H-benzimidazol-2-yl]-4-piperidyl(methyl)amino}pyrimidin-4(1H)-one
• CHEMBL94454
• MIZOLASTINE [WHO-DD]
• MIZOLASTINE [MART.]
• 2-({1-[1-(4-Fluoro-benzyl)-1H-benzoimidazol-2-yl]-piperidin-4-yl}-methyl-amino)-3H-pyrimidin-4-one
• T71584
• DB12523
• DTXSID5046801
• MKC-431
• A801901
• NS00002280
• NCGC00181013-01
• PVLJETXTTWAYEW-UHFFFAOYSA-N
• SL-850324
• AKOS005145756
• J-507624
• 2-({1-[1-(4-fluorobenzyl)-1H-benzimidazol-2-yl]-piperidin-4-yl}-methylamino)-4(1H) pyrimidinone
• EN300-7396250
• Mistamine
• Mizolastine
• BRD-K21884483-001-03-7
• GLXC-03037
• +Expand

• MDL： MFCD23140913
• InChIKey： PVLJETXTTWAYEW-UHFFFAOYSA-N
• Inchi： 1S/C24H25FN6O/c1-29(23-26-13-10-22(32)28-23)19-11-14-30(15-12-19)24-27-20-4-2-3-5-21(20)31(24)16-17-6-8-18(25)9-7-17/h2-10,13,19H,11-12,14-16H2,1H3,(H,26,28,32)
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N1C2=C([H])C([H])=C([H])C([H])=C2N=C1N1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N(C1=NC([H])=C([H])C(N1[H])=O)C([H])([H])[H]

Computed Properties

• Exact Mass: 432.207388g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 432.207388g/mol
• Monoisotopic Mass: 432.207388g/mol
• Topological Polar Surface Area: 65.8Ų
• Heavy Atom Count: 32
• Complexity: 728
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 3.47720
• PSA: 70.05000
• Merck: 6221
• Refractive Index: 1.682
• Melting Point: 222.0 to 226.0 deg-C
• Solubility: biological extracorporealIn Vitro:DMSOsolubility< 1 mg/mL(insoluble or slightly soluble)
• Color/Form: white
• Density: 1.34g/cm3

Mizolastine Security Information

• RTECS：UW7481284
• Safety Instruction： H303+H313+H333
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：Ⅲ
• Signal Word：Warning
• HazardClass：9

Mizolastine Customs Data

• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%